2-bromo-5-methoxy-N-(1-(thiophen-2-yl)cyclopentyl)benzamide
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Description
2-bromo-5-methoxy-N-(1-(thiophen-2-yl)cyclopentyl)benzamide is a useful research compound. Its molecular formula is C17H18BrNO2S and its molecular weight is 380.3. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reaction Mechanisms
Research involving brominated benzolactones and lactams demonstrates complex reactions under mildly basic conditions, leading to products with potential for further chemical transformation and application in synthesis (Kammel et al., 2015). These findings could inform synthetic pathways involving brominated benzamides.
Studies on troponoids and aminophenols reveal reactions leading to novel cyclic compounds, highlighting methodologies that could be applicable to the synthesis and functionalization of benzamide derivatives (Nozoe et al., 1979).
Potential Pharmacological Properties
Investigation into bromophenols from marine red algae underscores the discovery of compounds with significant antibacterial activity. This research points to the potential for brominated compounds, possibly including benzamide derivatives, to possess bioactive properties (Xu et al., 2003).
The synthesis of novel oxazol-5(4H)-ones with evaluated cytotoxicity and antimicrobial activity demonstrates the broader interest in developing new compounds with potential pharmacological applications (Rosca, 2020).
Antioxidant Activity
- Research identifying antioxidant bromophenols in marine algae reveals the potential for compounds with bromo and methoxy substituents to serve as powerful antioxidants, suggesting a possible area of application for the compound (Li et al., 2011).
Properties
IUPAC Name |
2-bromo-5-methoxy-N-(1-thiophen-2-ylcyclopentyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO2S/c1-21-12-6-7-14(18)13(11-12)16(20)19-17(8-2-3-9-17)15-5-4-10-22-15/h4-7,10-11H,2-3,8-9H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTVNANHZOQJMRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NC2(CCCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.